Cas no 894023-66-6 (3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
• CAS No: 894023-66-6
• MF: C₂₃H₂₄N₄O₄S
• MW: 452.526063919067
• CID: 5512141
• Update Time: 2025-10-31

3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide
• 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

• Inchi： 1S/C23H24N4O4S/c1-14-6-5-7-15(10-14)21-25-23-27(26-21)17(13-32-23)8-9-24-22(28)16-11-18(29-2)20(31-4)19(12-16)30-3/h5-7,10-13H,8-9H2,1-4H3,(H,24,28)
• InChI Key： NPQFHDOSNXKJKJ-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

Introduction to 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 894023-66-6, formally known as 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, featuring a benzamide core linked to a triazolothiazole moiety, suggests promising biological activities that warrant in-depth exploration.

In the realm of chemical biology, the investigation of heterocyclic compounds is of paramount importance. Heterocycles are ubiquitous in natural products and pharmaceuticals, often serving as key structural motifs responsible for biological activity. The 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide molecule exemplifies this trend by incorporating multiple heterocyclic rings into a single entity. This structural complexity not only enhances its potential pharmacological profile but also opens avenues for synthetic innovation.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological potential. The integration of molecular modeling techniques with experimental data has allowed researchers to predict the binding modes of this compound with various biological targets. Preliminary studies indicate that 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and metabolic disorders. These findings align with the growing interest in multitargeted drug discovery strategies.

The benzamide moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate protein-protein interactions and enzyme function. In 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide, this motif is further functionalized by the presence of a triazolothiazole ring system. This additional heterocycle introduces unique electronic and steric properties that could fine-tune its binding affinity and selectivity. The trimethoxy substituents on the benzene ring further enhance lipophilicity and may contribute to membrane permeability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of a benzamide and triazolothiazole core provides a versatile platform that can be modified through various chemical transformations. For instance, structural analogs can be synthesized by altering the substitution patterns on the aromatic rings or by modifying the connectivity between the heterocyclic units. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at optimizing potency and minimizing side effects.

In vitro assays have begun to shed light on the biological activities of CAS no. 894023-66-6. Initial experiments suggest that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, there is evidence to suggest that this compound could interact with metabolic pathways relevant to diabetes and obesity. These findings are particularly intriguing given the global burden of these diseases and the need for novel therapeutic interventions.

The synthesis of 3,4,5-trimethoxy-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during multi-step syntheses to ensure regioselectivity and high yields. Advances in catalytic methods have recently facilitated the construction of complex heterocyclic frameworks more efficiently than ever before. These innovations are likely to accelerate the discovery process for molecules like this one.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent biological diversity and structural complexity. The triazolothiazole core found in CAS no. 894023-66-6 has been observed in several bioactive natural products known for their pharmacological effects. By leveraging such scaffolds as starting points for medicinal chemistry campaigns， researchers can harness nature's own chemical libraries.

As interest in precision medicine grows， so does the demand for targeted therapies tailored to individual patient profiles。 Compounds like 3,4,5-trimethoxy-N-{2,–(3,methylphenyl)–1,–,–triazolo–,–b,–thiazol–––lethyl}benzamide” offer exciting possibilities for personalized treatment strategies。 By modulating specific biological pathways， such molecules could provide relief where traditional treatments have fallen short， particularly in cases where disease progression is driven by aberrant enzymatic activity or protein interactions.

The future directions for research on this compound are numerous。 Further biochemical characterization will be essential to elucidate its mechanism(s) of action。 Additionally， preclinical studies will be necessary to assess its safety profile and pharmacokinetic properties before it can be considered for clinical trials。 Collaborative efforts between synthetic chemists， biochemists， and pharmacologists will be crucial in translating laboratory findings into viable therapeutic options.

In conclusion， CAS no., 894023–66–6, or _,_,_trimethoxy_,_N{_,_–( _,_–( _,_methylphenyl_,_)_,_triazo_,_lo_,_b_,_l_,_t_,_hiazo_,_l_yethy),_)benzamide, stands as a testament to the ingenuity inherent in modern chemical biology。 Its complex structure， coupled with preliminary evidence of biological activity， positions it as a promising candidate for further investigation。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in shaping future therapeutic landscapes。